2-methoxy-6-methyl-3-[5-(2-pyridinyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 3-(2-methoxy-6-methylpyridin-3-yl)-5-pyridin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C14H12N4O2/c1-9-6-7-10(13(16-9)19-2)12-17-14(20-18-12)11-5-3-4-8-15-11/h3-8H,1-2H3
• InChI Key: AEWGUCSORXEJIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)C2=NOC(=N2)C3=CC=CC=N3)OC
• Molecular Formula: C14H12N4O2
• Molecular Weight: 268.27 g/mol

Description

2-methoxy-6-methyl-3-[5-(2-pyridinyl)-1,2,4-oxadiazol-3-yl]pyridine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a pyridine derivative that has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-methoxy-6-methyl-3-[5-(2-pyridinyl)-1,2,4-oxadiazol-3-yl]pyridine is not fully understood. However, studies have suggested that it may work by inhibiting certain enzymes or proteins involved in various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to inhibit the growth of certain cancer cells, reduce inflammation, and exhibit antimicrobial activity. In addition, it has been found to have potential as a fluorescent probe for the detection of metal ions.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-methoxy-6-methyl-3-[5-(2-pyridinyl)-1,2,4-oxadiazol-3-yl]pyridine in lab experiments is its potential as a fluorescent probe. This can be useful in the detection of metal ions in various samples. However, one of the limitations is that its mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are many future directions for the study of 2-methoxy-6-methyl-3-[5-(2-pyridinyl)-1,2,4-oxadiazol-3-yl]pyridine. One area of interest is its potential as a therapeutic agent for various diseases, including cancer and inflammation. In addition, further studies can be conducted to better understand its mechanism of action and to develop more efficient synthesis methods. Finally, more research can be conducted on its potential as a fluorescent probe for the detection of metal ions.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in various studies. Its potential applications in various fields of scientific research make it a compound of interest for further study. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper.

Synthesis Methods

The synthesis of 2-methoxy-6-methyl-3-[5-(2-pyridinyl)-1,2,4-oxadiazol-3-yl]pyridine has been achieved using various methods. One of the most common methods involves the reaction of 2-methoxy-6-methylpyridine-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 5-(2-pyridinyl)-1,2,4-oxadiazole-3-amine to form the desired compound.

Scientific Research Applications

2-methoxy-6-methyl-3-[5-(2-pyridinyl)-1,2,4-oxadiazol-3-yl]pyridine has been found to have potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. In addition, it has been found to have potential as a fluorescent probe for the detection of metal ions.